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Compound of Interest

Compound Name:
Triisopropylsilyl

trifluoromethanesulfonate

Cat. No.: B042459 Get Quote

Essential Safety and Handling Guide for
Triisopropylsilyl Trifluoromethanesulfonate
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for Triisopropylsilyl trifluoromethanesulfonate (TIPSOTf), a highly reactive

silylating agent. Adherence to these procedures is critical for ensuring laboratory safety and

experimental integrity.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b042459?utm_src=pdf-interest
https://www.benchchem.com/product/b042459?utm_src=pdf-body
https://www.benchchem.com/product/b042459?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Triisopropylsilyl trifluoromethanesulfonate

Synonyms
TIPS triflate, Trifluoromethanesulfonic acid

triisopropylsilyl ester

CAS Number 80522-42-5

Molecular Formula C10H21F3O3SSi

Molecular Weight 306.42 g/mol

Appearance Colorless to light brown clear liquid[1]

Density 1.14 g/mL at 25 °C[2][3]

Boiling Point 45-46 °C at 0.03 mmHg[2]

Flash Point 103 °C (217.4 °F) - closed cup[2]

Hazard Identification and Classification
Triisopropylsilyl trifluoromethanesulfonate is classified as a corrosive liquid that causes

severe skin burns and eye damage.[4][5][6][7] It is also moisture-sensitive and can react

violently with water.[6][8]

Hazard Class Category

Skin Corrosion/Irritation 1B/1C[2][7]

Serious Eye Damage/Eye Irritation 1[5][7]

Signal Word: Danger[1][2][4][5]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]
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A comprehensive PPE strategy is mandatory when handling Triisopropylsilyl
trifluoromethanesulfonate. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

essential.[9] A face shield

provides an additional layer of

protection.[4][10]

Skin
Impervious gloves and

protective clothing

Butyl rubber or other

chemically resistant gloves are

recommended.[9] A lab coat,

apron, or chemical-resistant

suit should be worn.[4][5]

Respiratory Respirator

A half or full-facepiece

respirator is necessary when

vapors or aerosols may be

generated.[3][4] Use

respirators approved under

appropriate government

standards.[4]

Feet Chemical-resistant boots

Steel-toed boots may be

required depending on the

scale of work.[4]

Operational Plan: Handling and Storage
Handling Protocol:

Ventilation: Always handle Triisopropylsilyl trifluoromethanesulfonate in a well-ventilated

area, preferably within a chemical fume hood.[1][4][6]

Inert Atmosphere: Due to its moisture sensitivity, handle and store this compound under an

inert atmosphere, such as nitrogen or argon.[6][8]
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Dispensing: Use a closed system for transfers whenever possible to minimize exposure.[4]

[5]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4][5][6]

Hygiene: Wash hands and face thoroughly after handling.[3][4][5] Contaminated clothing

should be removed immediately and washed before reuse.[3][4][5]

Storage Protocol:

Container: Keep the container tightly closed.[4][5][6]

Location: Store in a cool, dark, and dry place.[4][5] The storage area should be a designated

corrosives area and be locked up.[3][4][6]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[6]

Emergency and Disposal Plans
Emergency Procedures: Exposure
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Skin Contact

Eye Contact

Inhalation

Ingestion

Immediately remove all
contaminated clothing.

Rinse skin with water/shower
for at least 15 minutes.

Seek immediate
medical attention.

Rinse cautiously with water
for several minutes.

Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate

medical attention.

Move person to fresh air. Keep comfortable for breathing. Seek immediate
medical attention.

Rinse mouth. Do NOT induce vomiting. Seek immediate
medical attention.

Click to download full resolution via product page

Caption: Emergency procedures for exposure to Triisopropylsilyl trifluoromethanesulfonate.

In case of any exposure, immediately call a poison center or doctor.[4][5][6] First-aiders should

wear appropriate personal protective equipment, including rubber gloves and air-tight goggles.

[4]

Disposal Plan

Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[3][4][5]

Container: Leave the chemical in its original container. Do not mix with other waste.[3]

Labeling: Ensure the container is clearly labeled with the contents.
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Collection: Arrange for collection by a licensed hazardous waste disposal company.

Unused Triisopropylsilyl
Trifluoromethanesulfonate

Keep in original, labeled container.
Do not mix with other waste.

Store in a designated, secure
waste accumulation area.

Contact licensed hazardous
waste disposal service.

Complete all required
waste disposal documentation.

Hand over waste to the
disposal service.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Triisopropylsilyl trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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